4-bromo-N'-[1-(4-chlorophenyl)ethylidene]benzohydrazide

• IUPAC Name: 4-bromo-N-[(Z)-1-(4-chlorophenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C15H12BrClN2O/c1-10(11-4-8-14(17)9-5-11)18-19-15(20)12-2-6-13(16)7-3-12/h2-9H,1H3,(H,19,20)/b18-10-
• InChI Key: HNQOLWHUKJCSEJ-ZDLGFXPLSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)Br)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)Br)/C2=CC=C(C=C2)Cl
• Molecular Formula: C15H12BrClN2O
• Molecular Weight: 351.62 g/mol

Description

“4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” is a chemical compound that has been studied for its potential biological activities. It has been used in the preparation of nickel (II), manganese (II), and cadmium (II) complexes. These complexes have been reported to show inhibition of Jack bean urease, suggesting potential biological applications.

Synthesis Analysis

The synthesis of “4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” involves the coordination with metal ions. The synthesis process has been reported in the literature, but the specific details are not available in the search results.

Molecular Structure Analysis

The molecular structure of “4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” has been analyzed using single-crystal X-ray diffraction techniques. The nickel and manganese complexes derived from this compound are in octahedral coordination, while the cadmium complex is in square antiprism coordination.

Chemical Reactions Analysis

The chemical reactivity of “4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” has been studied using Conceptual Density Functional Theory (CDFT). This approach was used to predict global reactivity descriptors and local nucleophilic/electrophilic Parr functions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” have been analyzed using various techniques, including IR and UV spectra, and single crystal X-ray diffraction.

Future Directions

The future directions for the study of “4-bromo-N’-[1-(4-chlorophenyl)ethylidene]benzohydrazide” could include further exploration of its biological activities and potential applications. The development of new materials involving 1,2,4-triazole systems is also a potential area of research.